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Compound of Interest

Compound Name: Tyrosyl-alanyl-glycine

Cat. No.: B1353689

An In-depth Technical Guide to the Synthesis and Characterization of Tyrosyl-alanyl-glycine

Introduction

Tyrosyl-alanyl-glycine (Tyr-Ala-Gly or YAG) is a tripeptide composed of the amino acids L-
tyrosine, D-alanine, and glycine. While its sequence is simple, it represents a fundamental
model for understanding the principles of peptide chemistry. Although identified in human blood
as part of the human exposome, extensive literature on the specific biological function of the
isolated Tyr-Ala-Gly tripeptide is notably scarce. However, its constituent sequence appears in
larger, biologically active peptides, such as the synthetic opioid peptide biphalin, where a Tyr-D-
Ala-Gly-Phe motif is crucial for receptor affinity[1][2][3].

This guide serves as a comprehensive technical resource for researchers, chemists, and drug
development professionals. It moves beyond a simple recitation of facts to provide a detailed,
field-proven framework for the synthesis, purification, and analytical characterization of
Tyrosyl-alanyl-glycine. We will explore the causality behind methodological choices, ensuring
that each protocol is a self-validating system grounded in established chemical principles. This
document is designed to be a practical tool for any scientist who may need to synthesize,
handle, or analyze this peptide, whether as a building block for more complex molecules, a
model for analytical methods development, or a reference standard.

Chemical Identity and Physicochemical Properties
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A precise understanding of a molecule's identifiers and properties is the foundation of all
subsequent research. Tyrosyl-alanyl-glycine is registered and cataloged across multiple
chemical and biological databases. The stereochemistry specified in the primary CAS entry
indicates an L-tyrosine residue followed by a D-alanine residue.

Identifier Type Value Source

CAS Number 69537-64-0 PubChem[4]
PubChem CID 5486959 PubChem[4]
Molecular Formula C14H19N30s PubCheml[4]
Sequence H-Tyr-D-Ala-Gly-OH PubChem[4]

2-[[(2R)-2-[[(2S)-2-amino-3-(4-
IUPAC Name hydroxyphenyl)propanoyllamin ~ PubChem[4]

o]propanoyllamino]acetic acid

Molecular Weight 309.32 g/mol PubCheml[4]

Monoisotopic Mass 309.13247072 Da PubChem[4]
DLZKEQQWXODGGZ-

InChiKey PubCheml[4]

KCJUWKMLSA-N

' C--INVALID-LINK--NC(=0)--
Canonical SMILES PubCheml[4]
INVALID-LINK--N

ChEMBL ID CHEMBL190254 PubChem[4]
HMDB ID HMDB0253030 Human Metabolome Database
Topological Polar Surface Area 142 A2 PubChem[4]
Computed XLogP3 -3.6 PubChem[4]

Synthesis of Tyrosyl-alanyl-glycine via Solid-Phase
Peptide Synthesis (SPPS)

Solid-phase peptide synthesis (SPPS) is the method of choice for routine peptide production
due to its efficiency and ease of purification compared to solution-phase methods[5]. The
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Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy is employed, offering robust, high-
yield synthesis with orthogonal protection that allows for selective deprotection under mild
conditions[6][7].

The overall workflow involves anchoring the C-terminal amino acid (Glycine) to a solid support
(resin), followed by sequential addition of the subsequent amino acids (D-alanine, then L-
tyrosine). Each cycle consists of Na-Fmoc deprotection and a coupling step.
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Resin Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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